Cas no 1805546-67-1 (6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide)

• Product Name: 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide
• CAS No: 1805546-67-1
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4895859
• Update Time: 2025-10-28

6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)2-1-3(12(13)14)4(6(9)11-2)17(10,15)16/h1,5H,(H2,10,15,16)
• InChI Key： FFZVOLATDXCLSA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)[N+](=O)[O-])S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide

Comprehensive Overview of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide (CAS No. 1805546-67-1)

The compound 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide (CAS No. 1805546-67-1) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its unique difluoromethyl and iodo substituents, as well as a nitropyridine core, exhibits remarkable potential in the development of novel therapeutic agents and crop protection solutions. Its structural complexity and functional diversity make it a subject of intense study among chemists and researchers.

One of the most intriguing aspects of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide is its role in modern drug discovery. The presence of the sulfonamide group, a well-known pharmacophore, suggests potential applications in targeting enzymes such as carbonic anhydrases or bacterial dihydropteroate synthases. Recent trends in pharmaceutical research highlight the growing demand for fluorinated compounds, owing to their enhanced metabolic stability and bioavailability. This aligns perfectly with the properties of this compound, making it a candidate for further investigation in medicinal chemistry.

In the agrochemical sector, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide is being explored for its potential as a pesticide intermediate. The nitropyridine scaffold is known to confer herbicidal and fungicidal activities, while the difluoromethyl group can improve lipophilicity and membrane permeability. With the global push toward sustainable agriculture, researchers are keen on developing eco-friendly crop protection agents, and this compound could play a pivotal role in such innovations.

The synthesis of 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide involves multi-step organic transformations, including halogenation, nitration, and sulfonamide formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, reflecting the industry's shift toward greener and more efficient methodologies. These approaches not only reduce waste but also align with the principles of green chemistry, a topic of high relevance in contemporary scientific discourse.

From a commercial perspective, the demand for custom synthesis and high-purity intermediates like 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide is on the rise. Pharmaceutical and agrochemical companies are increasingly outsourcing the production of such niche compounds to specialized manufacturers, driving growth in the fine chemicals market. This trend underscores the importance of reliable supply chains and stringent quality control measures in ensuring the consistent availability of research-grade materials.

In conclusion, 6-(Difluoromethyl)-2-iodo-4-nitropyridine-3-sulfonamide (CAS No. 1805546-67-1) represents a fascinating intersection of chemistry, biology, and industry. Its multifaceted applications, coupled with the growing emphasis on sustainable innovation, position it as a compound of significant interest for future research and development. As scientific advancements continue to unfold, this molecule is likely to remain at the forefront of discussions in both academic and industrial circles.